Cas no 90418-91-0 (3-Ethylcyclopropane-1,1,2,2-tetracarbonitrile)

• Product name: 3-Ethylcyclopropane-1,1,2,2-tetracarbonitrile
• CAS No: 90418-91-0
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 994791
• PubChem ID: 262981

3-Ethylcyclopropane-1,1,2,2-tetracarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-ethylcyclopropane-1,1,2,2-tetracarbonitrile
• NSC97123
• NSC-97123
• 3-ethyl-cyclopropane-1,1,2,2-tetracarbonitrile
• DTXSID80294566
• 90418-91-0
• 3-Ethylcyclopropane-1,1,2,2-tetracarbonitrile

• Inchi： InChI=1S/C9H6N4/c1-2-7-8(3-10,4-11)9(7,5-12)6-13/h7H,2H2,1H3
• InChI Key： IHMVHEVGDWLAFF-UHFFFAOYSA-N
• SMILES： CCC1C(C1(C#N)C#N)(C#N)C#N

Computed Properties

• Exact Mass: 170.059
• Monoisotopic Mass: 170.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 493°C at 760 mmHg
• Flash Point: 264.4°C
• Refractive Index: 1.523